Cas no 2307784-09-2 (rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate)

• Product Name: rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate
• CAS No: 2307784-09-2
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6074223
• PubChem ID: 137964646
• Update Time: 2025-10-29

rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate
• Methyl (3S,4S)-4-benzylpyrrolidine-3-carboxylate
• Rel-methyl (3S,4S)-4-benzylpyrrolidine-3-carboxylate
• 2307784-09-2
• SCHEMBL23951472
• 2227678-00-2
• EN300-6512328
• EN300-1726284

• Inchi： 1S/C13H17NO2/c1-16-13(15)12-9-14-8-11(12)7-10-5-3-2-4-6-10/h2-6,11-12,14H,7-9H2,1H3/t11-,12-/m1/s1
• InChI Key： RMDCSPLWOJAIFR-VXGBXAGGSA-N
• SMILES： O(C)C([C@@H]1CNC[C@H]1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate

Comprehensive Overview of rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate (CAS No. 2307784-09-2)

rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 2307784-09-2, has garnered attention due to its unique structural properties and applications in asymmetric synthesis. The benzylpyrrolidine core and methyl carboxylate functional group make it a versatile intermediate for drug discovery and fine chemical production.

In recent years, the demand for chiral building blocks like rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate has surged, driven by advancements in enantioselective catalysis and medicinal chemistry. Researchers are particularly interested in its role as a precursor for CNS-active compounds and neurotransmitter modulators, aligning with the growing focus on neurological therapeutics. The compound's stereochemical complexity also makes it valuable for studying structure-activity relationships (SAR) in drug design.

The synthesis of rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate typically involves multistep organic transformations, including asymmetric hydrogenation and esterification. Its pyrrolidine scaffold is a common motif in bioactive molecules, explaining its relevance in fragment-based drug discovery. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and enantiomeric excess, which are key parameters for industrial applications.

From an industrial perspective, rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods to reduce waste and improve atom economy during its production. This aligns with broader trends in the chemical industry, where environmental regulations and cost efficiency are driving innovation.

In summary, rac-methyl (3R,4R)-4-benzylpyrrolidine-3-carboxylate (CAS 2307784-09-2) represents a critical tool for modern synthetic chemistry. Its applications span pharmaceutical intermediates, catalysis research, and material science, making it a compound of enduring interest to both academia and industry.